Cas no 75375-43-8 (Aconitane-1,8,14-triol,20-ethyl-4-methyl-, (1a,14a)- (9CI))

Aconitane-1,8,14-triol,20-ethyl-4-methyl-, (1a,14a)- (9CI) structure
75375-43-8 structure
Product Name:Aconitane-1,8,14-triol,20-ethyl-4-methyl-, (1a,14a)- (9CI)
CAS No:75375-43-8
MF:C21H33NO3
MW:347.491626501083
CID:575751
PubChem ID:5459237
Update Time:2025-04-19

Aconitane-1,8,14-triol,20-ethyl-4-methyl-, (1a,14a)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Aconitane-1,8,14-triol,20-ethyl-4-methyl-, (1a,14a)- (9CI)
    • NCI60_019647
    • NSC656730
    • 75375-43-8
    • NSC-656730
    • DTXSID60420068
    • Cardiopetaline
    • Inchi: 1S/C21H33NO3/c1-3-22-10-19(2)6-5-15(23)21-12-8-11-4-7-20(25,16(12)17(11)24)13(18(21)22)9-14(19)21/h11-18,23-25H,3-10H2,1-2H3/t11?,12-,13?,14-,15?,16-,17?,18+,19+,20+,21?/m1/s1
    • InChI Key: RQWUCKAGEHUROY-XKPOVMHPSA-N
    • SMILES: O[C@]12CCC3C([C@H]1[C@@H](C3)C13C(CC[C@@]4(C)CN(CC)[C@H]1C2C[C@@H]34)O)O

Computed Properties

  • Exact Mass: 347.246044
  • Monoisotopic Mass: 347.246044
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 1
  • Complexity: 626
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.9
  • XLogP3: 1.5

Experimental Properties

  • Density: 1.3
  • Boiling Point: 522°C at 760 mmHg
  • Flash Point: 275°C
  • Refractive Index: 1.637
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